Cas no 265126-05-4 ((1-Nitronaphthalen-2-yl)methanol)

• Product Name: (1-Nitronaphthalen-2-yl)methanol
• CAS No: 265126-05-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4797823
• Update Time: 2025-05-25

(1-Nitronaphthalen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-nitronaphthalen-2-yl)methanol
• (1-Nitronaphthalen-2-yl)methanol

• Inchi： 1S/C11H9NO3/c13-7-9-6-5-8-3-1-2-4-10(8)11(9)12(14)15/h1-6,13H,7H2
• InChI Key： DKDQNPAVVXVSFJ-UHFFFAOYSA-N
• SMILES： OCC1=CC=C2C=CC=CC2=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on (1-Nitronaphthalen-2-yl)methanol

Introduction to (1-Nitronaphthalen-2-yl)methanol (CAS No: 265126-05-4)

(1-Nitronaphthalen-2-yl)methanol, with the chemical identifier CAS No: 265126-05-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This naphthalene derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The nitro group attached to the naphthalene ring introduces a polar nature, making it a versatile intermediate in synthetic chemistry.

The compound's structure consists of a naphthalene core substituted with a nitro group at the 1-position and a hydroxymethyl group at the 2-position. This specific arrangement imparts distinct reactivity, enabling its use in a multitude of chemical transformations. In recent years, researchers have been exploring the synthetic pathways and derivatives of this molecule, leading to novel applications in drug development and material science.

One of the most compelling aspects of (1-Nitronaphthalen-2-yl)methanol is its role as a building block in the synthesis of more complex molecules. The presence of both the nitro and hydroxymethyl functional groups allows for selective modifications, making it an invaluable precursor in medicinal chemistry. For instance, researchers have utilized this compound to develop new analogs with enhanced biological activity. These analogs are being investigated for their potential in treating various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the importance of CAS No: 265126-05-4 in the development of novel pharmaceutical agents. The nitro group can be reduced to an amine, providing a pathway to secondary or tertiary amines, which are crucial motifs in many bioactive molecules. Additionally, the hydroxymethyl group can undergo etherification or esterification reactions, further expanding the synthetic possibilities. These transformations have opened up new avenues for designing molecules with tailored properties.

In material science, (1-Nitronaphthalen-2-yl)methanol has shown promise as a precursor for functional materials. The rigid naphthalene core and the polar functional groups contribute to its ability to form stable complexes with other molecules. These complexes have potential applications in sensors, catalysts, and organic electronics. The ability to modify the structure of this compound allows researchers to fine-tune its properties for specific applications, making it a valuable asset in the development of advanced materials.

The synthesis of (1-Nitronaphthalen-2-yl)methanol is another area where recent advancements have been made. Researchers have developed efficient methods for its preparation, including catalytic nitration and reduction processes. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. The optimization of these synthetic routes has made this compound more accessible for industrial and academic research purposes.

The biological activity of derivatives of CAS No: 265126-05-4 has been extensively studied. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Other derivatives have shown potential as kinase inhibitors, which are important targets for treating cancers and other diseases. The structural diversity offered by this compound allows for the exploration of multiple pharmacophores, increasing the likelihood of discovering effective therapeutic agents.

Moreover, the electronic properties of (1-Nitronaphthalen-2-yl)methanol make it suitable for applications in organic electronics. The conjugated system formed by the naphthalene ring can be exploited to design molecules with high charge transport capabilities. These properties are essential for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring ways to incorporate this compound into novel materials that could revolutionize display technologies and energy-efficient lighting solutions.

In conclusion, (1-Nitronaphthalen-2-yl)methanol (CAS No: 265126-05-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, contributing to advancements across multiple scientific disciplines.